Cas no 1216437-06-7 (1-[5-methyl-2-(propan-2-yl)phenoxy]-3-(morpholin-4-yl)propan-2-ol; oxalic acid)

• Product Name: 1-[5-methyl-2-(propan-2-yl)phenoxy]-3-(morpholin-4-yl)propan-2-ol; oxalic acid
• CAS No: 1216437-06-7
• MF: C₁₉H₂₉NO₇
• MW: 383.436066389084
• CID: 5393886
• Update Time: 2025-05-25

1-[5-methyl-2-(propan-2-yl)phenoxy]-3-(morpholin-4-yl)propan-2-ol; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 4-Morpholineethanol, α-[[5-methyl-2-(1-methylethyl)phenoxy]methyl]-, ethanedioate (1:1)
• 1-[5-methyl-2-(propan-2-yl)phenoxy]-3-(morpholin-4-yl)propan-2-ol; oxalic acid

• Inchi： 1S/C17H27NO3.C2H2O4/c1-13(2)16-5-4-14(3)10-17(16)21-12-15(19)11-18-6-8-20-9-7-18;3-1(4)2(5)6/h4-5,10,13,15,19H,6-9,11-12H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key： YJVVSZFIGPLPHF-UHFFFAOYSA-N
• SMILES： N1(CC(COC2=CC(C)=CC=C2C(C)C)O)CCOCC1.C(O)(=O)C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 1-[5-methyl-2-(propan-2-yl)phenoxy]-3-(morpholin-4-yl)propan-2-ol; oxalic acid

Comprehensive Overview of 1-[5-methyl-2-(propan-2-yl)phenoxy]-3-(morpholin-4-yl)propan-2-ol; oxalic acid (CAS No. 1216437-06-7)

The compound 1-[5-methyl-2-(propan-2-yl)phenoxy]-3-(morpholin-4-yl)propan-2-ol; oxalic acid (CAS No. 1216437-06-7) is a structurally complex molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique combination of a phenoxy backbone, morpholine ring, and oxalic acid moiety makes it a versatile candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to interact with biological targets, such as enzymes and receptors. The presence of morpholin-4-yl and propan-2-ol groups further enhances its solubility and bioavailability, which are critical factors in drug development.

In recent years, the demand for specialty chemicals like 1-[5-methyl-2-(propan-2-yl)phenoxy]-3-(morpholin-4-yl)propan-2-ol; oxalic acid has surged, driven by advancements in precision medicine and green chemistry. Users searching for terms like "morpholine derivatives in drug discovery" or "oxalic acid applications in pharmaceuticals" will find this compound highly relevant. Its synthesis often involves multi-step organic reactions, including etherification and amination, which are topics of interest in academic and industrial labs. The compound's CAS No. 1216437-06-7 serves as a unique identifier, ensuring accurate retrieval in chemical databases.

One of the most discussed aspects of this compound is its potential role in central nervous system (CNS) therapeutics. The morpholin-4-yl group is known to penetrate the blood-brain barrier, making it a valuable scaffold for neurologically active drugs. Additionally, the oxalic acid component contributes to its stability and crystallinity, which are essential for formulation development. Searches related to "CNS drug design" or "morpholine-based pharmaceuticals" often highlight this compound as a case study.

From an industrial perspective, 1-[5-methyl-2-(propan-2-yl)phenoxy]-3-(morpholin-4-yl)propan-2-ol; oxalic acid is also explored for its utility in material science. Its amphiphilic nature allows it to act as a surface modifier or ligand in catalytic systems. Queries such as "advanced chemical intermediates" or "morpholine in catalysis" reflect the growing interest in its non-pharmaceutical applications. The compound's propan-2-ol segment further enhances its compatibility with polar solvents, a feature prized in sustainable chemistry initiatives.

In conclusion, 1-[5-methyl-2-(propan-2-yl)phenoxy]-3-(morpholin-4-yl)propan-2-ol; oxalic acid (CAS No. 1216437-06-7) represents a multifaceted chemical entity with broad-ranging implications. Whether in drug discovery, material engineering, or green synthesis, its structural attributes continue to inspire innovation. As research progresses, this compound is poised to remain a focal point in discussions about next-generation chemical solutions.